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This protocol is adapted from a 2023 study that used a non-radioactive, thiophosphorylation-based

method to assay ALPK1 kinase activity [1].

Principle

The assay detects kinase activity by leveraging the ability of ALPK1 to transfer a thiophosphate group from

the ATP analog ATPγS to its substrate protein. The thiophosphorylated protein is then alkylated with p-

nitrobenzyl mesylate (PNBM), creating a thioester that can be specifically detected via western blot using

an anti-thiophosphate ester antibody [1].

Key Reagents and Equipment

The table below summarizes the core components needed for this assay.

Component Description/Specification

Kinase Source Immunoprecipitated myc-hALPK1 from transfected HEK293 cell lysates [1].

Substrate Purified GST-TIFA protein [1].

ATP Analog ATPγS (Adenosine 5'-O-[gamma-thio]triphosphate) [1].

Alkylating Agent p-nitrobenzyl mesylate (PNBM) [1].
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Component Description/Specification

Key Antibody Anti-thiophosphate ester (pTE) antibody for western blot detection [1].

Essential
Equipment

Thermo-mixer (for 37°C incubation), equipment for SDS-PAGE and Western

Blot [1].

Step-by-Step Procedure

The experimental workflow involves preparing the kinase, running the reaction, and detecting the product, as

illustrated below.

ALPK1 In Vitro Kinase Assay Workflow

1. Immunoprecipitate
myc-hALPK1

2. Set Up Reaction Mix
(ALPK1, GST-TIFA, ATPɣS)

3. Incubate at 37°C
for 1 hour

4. Alkylate with PNBM

5. Detect via Western Blot
using anti-pTE antibody
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Detailed Steps:
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Kinase Preparation: Immunoprecipitate myc-tagged human ALPK1 (myc-hALPK1) from HEK293 cell

lysates 48 hours post-transfection using an anti-myc antibody [1].
Reaction Setup: Combine the immunoprecipitated ALPK1 with its substrate (e.g., purified GST-TIFA)

in a kinase reaction buffer. Initiate the reaction by adding ATPγS [1].
Thiophosphorylation: Incubate the reaction mix at 37°C for 1 hour to allow thiophosphorylation of

the substrate [1].
Alkylation: Add the alkylating reagent PNBM to the assay to form stable thioester bonds with the

thiophosphorylated residues [1].
Detection: Resolve the proteins by SDS-PAGE and perform a western blot. Detect the

thiophosphorylated substrate using a specific anti-thiophosphate ester (pTE) antibody [1].

Data Analysis and Interpretation

A successful assay will show a clear band for the substrate (e.g., GST-TIFA) in the lane where all

components (ALPK1, ATPγS, PNBM) were present. The study confirmed that this signal depends on ALPK1

kinase activity and is induced by the presence of its specific activator, ADP-heptose (ADPH) [1].

Adaptation Notes for Other Kinases

The core methodology of this protocol can be adapted for other kinases. The key is to replace the specific

kinase and substrate.

Kinase Source: Instead of immunoprecipitated ALPK1, you could use a different purified or

immunoprecipitated kinase.
Substrate: Use a known, purified substrate protein for your target kinase.

Positive Control: If available, include a known activator of your kinase (similar to ADPH for ALPK1)
to confirm the system is functional.

Critical Considerations for Assay Development

When establishing or adapting an in vitro kinase assay, keep the following points in mind:

Specificity Controls: Always include reactions without the kinase or without the substrate to confirm
that the signal is specific to the enzymatic reaction.

Activity Validation: For immunoprecipitated kinases, ensure the purification process does not
inactivate the kinase. Using a constitutively active mutant form of the kinase, if available, can serve as
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a robust positive control [1].

Antibody Validation: Verify the specificity of the anti-pTE antibody by including a no-PNBM control,
as the alkylation step is crucial for detection [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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